2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N,N,6-trimethylpyrimidin-4-amine

• IUPAC Name: 2-[4-[(2,4-difluorophenyl)methyl]piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
• InChI: InChI=1S/C18H23F2N5/c1-13-10-17(23(2)3)22-18(21-13)25-8-6-24(7-9-25)12-14-4-5-15(19)11-16(14)20/h4-5,10-11H,6-9,12H2,1-3H3
• InChI Key: FDDYVMOUFHBDPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=C(C=C(C=C3)F)F)N(C)C
• Molecular Formula: C18H23F2N5
• Molecular Weight: 347.4 g/mol

Description

The compound “2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N,N,6-trimethylpyrimidin-4-amine” is related to antifungal drugs. It contains a piperazine ring, which is a common structural motif found in many pharmaceuticals. The piperazine ring is known to positively modulate the pharmacokinetic properties of a drug substance.

Synthesis Analysis

The synthesis of similar compounds often involves a Mannich reaction. In particular, palladium catalysts and phosphine ligands such as RuPhosG3 and RuPhos are routinely employed in the presence of a base, for example, cesium carbonate or lithium hexamethyldisilazide.

Molecular Structure Analysis

The molecular structure of the compound can be determined using various techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The compound may undergo various chemical reactions. For instance, 2,4-Difluorophenyl isocyanate has been used in the synthesis of N,N-disubstituted S,N′-diarylisothioureas.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various techniques. For instance, the refractive index, boiling point, and density can be measured.

Safety and Hazards

Safety data sheets indicate that similar compounds may cause serious eye irritation and may cause respiratory irritation. It is recommended to avoid contact with skin, eyes, and clothing, avoid ingestion and inhalation, and to wash thoroughly after handling.

Mechanism of Action

Target of Action

It is known that similar compounds have been used in the treatment of hiv , suggesting that this compound may also target proteins or enzymes involved in the HIV life cycle.

Mode of Action

Given its potential use in hiv treatment , it may interact with its targets to inhibit the replication of the virus

Biochemical Pathways

If it is indeed used in hiv treatment , it may affect pathways related to viral replication and the immune response

Pharmacokinetics

It is known that the incorporation of a piperazine ring into biologically active compounds can positively modulate the pharmacokinetic properties of a drug substance

Result of Action

If it is indeed used in hiv treatment , it may result in the inhibition of viral replication, leading to a decrease in viral load and an improvement in immune function